
Available Experimental Data for
Erythrocentaurin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Erythrocentaurin

CAS No.: 50276-98-7

Cat. No.: S527400

Get Quote

The key parameters for the analysis of erythrocentaurin, as established in one research paper, are

summarized in the table below.

Parameter Specification / Value

Plant Source Enicostemma littorale [1]

Stationary Phase Silica gel 60 F(_{254}) HPTLC plates [1]

Mobile Phase Toluene / Ethyl acetate / Formic acid (80:18:2, v/v/v) [1]

Detection Wavelength 230 nm [1]

Rf Value 0.54 ± 0.04 [1]

Linearity Range 200 - 1500 ng per band [1]

Correlation Coefficient 0.99417 [1]

Limit of Detection (LOD) ~60 ng per band [1]

Limit of Quantification (LOQ) ~180 ng per band [1]

Application Estimation in plant extracts and fractions [1]
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This method was used to estimate erythrocentaurin content after its isolation using Medium-Pressure

Liquid Chromatography (MPLC). The isolated compound was also evaluated for α-amylase inhibitory

activity (IC₅₀ 1.67 ± 0.28 mg/mL), relevant to antidiabetic research [1].

Reference HPTLC Validation Framework

A full method validation requires testing additional parameters. The table below outlines standard validation

criteria, with examples from a fully validated HPTLC method for swertiamarin, another compound found in

Enicostemma littorale [2]. This can serve as a guide for the validation work you would need to perform for

erythrocentaurin.

Validation
Parameter

Typical Guideline
Example from Swertiamarin HPTLC
Method

Accuracy
(Recovery)

Comparison to reference standard or
spiking study [3]

Mean recovery: 97.69% - 100.03% [2]

Precision Intra-day & Inter-day RSD (Relative
Standard Deviation) [3]

Intra-day RSD: ≤1.42%; Inter-day RSD:
≤1.83% [2]

Specificity Ability to distinguish analyte from
other components [3]

Specific, compact band with no
interference from extract matrix [2]

Robustness Deliberate variations in method
conditions [3]

Method is described as "robust and
reliable" [2]

Workflow for HPTLC Method Development and
Validation

The process of developing and validating an HPTLC method involves several key stages, from initial setup

to final analysis. The diagram below illustrates this workflow, integrating the specific parameters for

erythrocentaurin where available.
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Suggestions for Further Research

Given the limited specific data, here are suggestions for your work:

Cross-Reference with Related Compounds: Use the detailed parameters from the swertiamarin

validation [2] as a starting point for designing your own validation study for erythrocentaurin.
Explore Broader Literature: The current search did not yield multiple independent HPTLC methods

for erythrocentaurin. A deeper literature review in specialized scientific databases may be
necessary.

Focus on Isolation: Since the available HPTLC method is for estimation, the initial isolation of pure
erythrocentaurin from Enicostemma littorale using Medium-Pressure Liquid Chromatography

(MPLC) is a critical first step [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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